2-ethyl-5-methoxy-1-(phenylmethyl)-1H-indole

• Molecular Formula: C18H19NO
• Molecular Weight: 265.3 g/mol
• IUPAC Name: 1-benzyl-2-ethyl-5-methoxyindole
• InChI: InChI=1S/C18H19NO/c1-3-16-11-15-12-17(20-2)9-10-18(15)19(16)13-14-7-5-4-6-8-14/h4-12H,3,13H2,1-2H3
• InChI Key: XATUTFYLKYJGBF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N1CC3=CC=CC=C3)C=CC(=C2)OC

Description

2-ethyl-5-methoxy-1-(phenylmethyl)-1H-indole is a useful research compound. Its molecular formula is C18H19NO and its molecular weight is 265.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Ethyl-5-methoxy-1H-indole (5.6 g, 21.5 mmol) was dissolved in 150 mL of DMF and 20 mL of THF and 1.0 g (25 mmol) of 60% sodium hydride was added. After stirring for 0.17 hours, 3.0 mL (25 mmol) of benzyl bromide was added. The mixture was stirred at room temperature for 10 hours, diluted with water and extracted with ethyl acetate. The ethyl acetate solution was washed with water, saturated NaCl solution, and dried (Na2 SO4). The EtOAc was evaporated and the residue was chromatographed on silica gel eluting with a gradient, 5% EtOAc/hexane→15% EtOAc/hexane to give 4.6 g (82% yield) of 2-ethyl-5-methoxy-1-(phenylmethyl)-1H-indole.